molecular formula C20H27N5O B5338965 6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine

6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine

Cat. No.: B5338965
M. Wt: 353.5 g/mol
InChI Key: SIJSHVBBELGGIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine is a synthetic compound that belongs to the class of piperazine derivatives. This compound has been widely studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in the synthesis of DNA and RNA. This inhibition leads to the disruption of the replication and transcription of genetic material, ultimately leading to the death of the target organism.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and viruses. It has also been found to induce apoptosis in cancer cells and to have neuroprotective effects in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine in lab experiments is its broad-spectrum activity against various microorganisms. However, one of the limitations is its potential toxicity to human cells, which must be taken into consideration when designing experiments.

Future Directions

There are several future directions for the study of 6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine. One potential direction is the development of new derivatives with enhanced activity and reduced toxicity. Another direction is the study of the compound's potential applications in the treatment of viral infections and neurological disorders. Additionally, the compound's mechanism of action could be further elucidated to improve our understanding of its activity and potential therapeutic applications.
Conclusion:
In conclusion, this compound is a synthetic compound that has been studied for its potential applications in scientific research. It has been found to have antibacterial, antifungal, and antiviral properties, as well as potential applications in the treatment of cancer and neurological disorders. While there are limitations to its use in lab experiments, there are several future directions for the study of this compound that could lead to the development of new therapies and treatments.

Synthesis Methods

The synthesis of 6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine involves the reaction of 4-ethylbenzoyl chloride with N,N,2-trimethyl-4-pyrimidinamine in the presence of a base such as triethylamine. The resulting product is then treated with piperazine to yield the final compound.

Scientific Research Applications

6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine has been studied for its potential applications in scientific research. This compound has been found to have antibacterial, antifungal, and antiviral properties. It has also been shown to have potential applications in the treatment of cancer and neurological disorders.

Properties

IUPAC Name

[4-[6-(dimethylamino)-2-methylpyrimidin-4-yl]piperazin-1-yl]-(4-ethylphenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H27N5O/c1-5-16-6-8-17(9-7-16)20(26)25-12-10-24(11-13-25)19-14-18(23(3)4)21-15(2)22-19/h6-9,14H,5,10-13H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SIJSHVBBELGGIJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC(=NC(=N3)C)N(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H27N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.